Cas no 2248003-71-4 (AZD3229 Tosylate)

AZD3229 Tosylate is a small molecule inhibitor developed for targeted therapeutic applications, particularly in oncology. Its tosylate salt form enhances solubility and stability, facilitating formulation and pharmacokinetic optimization. The compound exhibits high selectivity and potency against specific kinase targets implicated in cancer progression, making it a promising candidate for preclinical and clinical research. AZD3229 Tosylate's well-characterized physicochemical properties ensure consistent performance in biochemical and cellular assays. Its robust inhibitory profile supports investigations into signaling pathways and potential therapeutic interventions. The product is supplied with comprehensive analytical data, including HPLC and NMR validation, to guarantee purity and batch-to-batch reproducibility for research use.

AZD3229 Tosylate structure

Product Name:AZD3229 Tosylate

CAS No:2248003-71-4

MF:C₃₁H₃₄FN₇O₆S

MW:651.708368778229

CID:4642182

Update Time:2025-10-31

AZD3229 Tosylate Chemical and Physical Properties

Names and Identifiers

- AZD3229 Tosylate
- Inchi： 1S/C24H26FN7O3.C7H8O3S/c1-15(2)21-12-32(31-30-21)13-22(33)28-16-4-6-17(7-5-16)29-24-23-19(25)10-18(35-9-8-34-3)11-20(23)26-14-27-24;1-6-2-4-7(5-3-6)11(8,9)10/h4-7,10-12,14-15H,8-9,13H2,1-3H3,(H,28,33)(H,26,27,29);2-5H,1H3,(H,8,9,10)
- InChI Key： AWHHAHZPRULJMA-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.N(C1C=CC(NC(=O)CN2N=NC(C(C)C)=C2)=CC=1)C1=NC=NC2C=C(OCCOC)C=C(F)C1=2

AZD3229 Tosylate Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

AZD3229 Tosylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC12265-100 mg	AZD3229 Tosylate	2248003-71-4	>98%	100mg	$700.0	2022-03-01
DC Chemicals	DC12265-250 mg	AZD3229 Tosylate	2248003-71-4	>98%	250mg	$1200.0	2022-03-01
DC Chemicals	DC12265-1 g	AZD3229 Tosylate	2248003-71-4	>98%	1g	$2500.0	2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A880228-2mg	AZD3229 Tosylate	2248003-71-4	≥98%	2mg	￥1,026.00	2022-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A880228-5mg	AZD3229 Tosylate	2248003-71-4	≥98%	5mg	￥2,052.00	2022-09-03
ChemScence	CS-0080517-5mg	AZD3229 Tosylate	2248003-71-4	98.54%	5mg	$220.0	2021-09-02
ChemScence	CS-0080517-10mg	AZD3229 Tosylate	2248003-71-4	98.54%	10mg	$360.0	2021-09-02
ChemScence	CS-0080517-25mg	AZD3229 Tosylate	2248003-71-4	98.54%	25mg	$700.0	2021-09-02
ChemScence	CS-0080517-50mg	AZD3229 Tosylate	2248003-71-4	98.54%	50mg	$1200.0	2021-09-02
ChemScence	CS-0080517-100mg	AZD3229 Tosylate	2248003-71-4	98.54%	100mg	$2100.0	2021-09-02

AZD3229 Tosylate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on AZD3229 Tosylate

Comprehensive Overview of AZD3229 Tosylate (CAS No. 2248003-71-4): Mechanism, Applications, and Research Insights

AZD3229 Tosylate (CAS No. 2248003-71-4) is a high-profile small-molecule inhibitor that has garnered significant attention in oncology and precision medicine research. As a derivative of the parent compound AZD3229, its tosylate salt form enhances solubility and bioavailability, making it a preferred candidate for preclinical and translational studies. Researchers frequently search for "AZD3229 Tosylate solubility" or "CAS 2248003-71-4 supplier," reflecting its demand in drug discovery pipelines.

The compound targets specific kinase pathways implicated in tumor proliferation, particularly in non-small cell lung cancer (NSCLC) and glioblastoma models. Its mechanism involves selective inhibition of aberrant signaling cascades, a topic often queried as "AZD3229 Tosylate mechanism of action" in scientific literature. Recent studies highlight its synergistic potential with immune checkpoint inhibitors, aligning with the growing interest in combination therapies for resistant cancers.

From a pharmaceutical chemistry perspective, AZD3229 Tosylate exhibits optimized pharmacokinetic properties, including improved half-life and tissue penetration compared to its free base. Queries like "AZD3229 Tosylate stability" or "2248003-71-4 formulation" underscore industry focus on its developmental challenges. Analytical methods such as HPLC and LC-MS are typically employed for purity assessment (>98%), with spectral data (NMR, HRMS) extensively documented for verification purposes.

Emerging applications extend beyond oncology, with exploratory research in fibrotic disorders and inflammatory conditions. This breadth explains frequent searches for "AZD3229 Tosylate clinical trials" and "off-target effects of CAS 2248003-71-4." The compound's patent landscape and synthetic routes (often protected intellectual property) remain hot topics, particularly among medicinal chemists optimizing analog structures.

Environmental and handling considerations for AZD3229 Tosylate follow standard laboratory safety protocols, though it is not classified as hazardous under GHS criteria. Storage at -20°C under inert atmosphere is recommended for long-term stability, a practical detail often searched as "2248003-71-4 storage conditions." As research progresses, this compound continues to serve as a valuable tool for understanding kinase biology and developing next-generation targeted therapies.